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Introduction
The Extracellular signal-Regulated Kinase (ERK) 1 and 2, also known as p44/42 MAP Kinase,

are key components of the Mitogen-Activated Protein Kinase (MAPK) signaling cascade. This

pathway is a critical regulator of a wide array of cellular processes, including proliferation,

differentiation, survival, and migration. Dysregulation of the ERK1/2 pathway is implicated in

numerous diseases, most notably cancer, making it a prime target for therapeutic intervention.

Upon stimulation by various extracellular signals such as growth factors and mitogens, a

phosphorylation cascade is initiated, leading to the dual phosphorylation of ERK1/2 on

threonine 202 (Thr202) and tyrosine 204 (Tyr204) residues by upstream kinases MEK1 and

MEK2. This phosphorylation event activates ERK1/2, enabling it to phosphorylate a multitude

of downstream substrates in both the cytoplasm and the nucleus, thereby executing its diverse

cellular functions.

"PM-20" is a hypothetical compound investigated for its potential to modulate the ERK1/2

signaling pathway. These application notes provide detailed protocols for measuring the

phosphorylation status of ERK1/2 in response to PM-20 treatment, a crucial step in

characterizing its mechanism of action and therapeutic potential. The primary methods covered

are Western Blotting, Enzyme-Linked Immunosorbent Assay (ELISA), and Flow Cytometry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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